Cas no 1987262-32-7 (3-[(3-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-[(3-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid
• CAS No: 1987262-32-7
• MF: C₂₇H₂₄BrNO₄
• MW: 506.387766838074
• CID: 5253920
• Update Time: 2025-05-24

3-[(3-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z2805895387
• 3-[(3-bromophenyl)methyl]-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• 3-[(3-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid
• 1,3-Pyrrolidinedicarboxylic acid, 3-[(3-bromophenyl)methyl]-, 1-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C27H24BrNO4/c28-19-7-5-6-18(14-19)15-27(25(30)31)12-13-29(17-27)26(32)33-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-11,14,24H,12-13,15-17H2,(H,30,31)
• InChI Key： CEEGPXWZXPZJML-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1(C(=O)O)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 709
• XLogP3: 5.4
• Topological Polar Surface Area: 66.8

Additional information on 3-[(3-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid

Professional Introduction to 3-[(3-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic Acid (CAS No. 1987262-32-7)

3-[(3-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1987262-32-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, plays a pivotal role in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromophenyl moiety and a fluoren-9-ylmethoxycarbonyl group, endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular framework of this compound consists of a pyrrolidine core, which is a common scaffold in many bioactive molecules. The pyrrolidine ring is substituted with a methyl group at the 3-position and a carboxylic acid at the 3-position as well, further enhancing its reactivity and potential utility in medicinal chemistry. The fluoren-9-ylmethoxycarbonyl moiety, on the other hand, provides stability and rigidity to the molecule, making it an excellent candidate for structural biology studies and drug design.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The bromophenyl substituent in this compound is particularly noteworthy, as brominated aromatic compounds have shown promise in modulating enzyme activity and receptor binding. This feature has made it a subject of interest for researchers investigating neurological disorders, cancer, and inflammatory diseases.

One of the most compelling aspects of 3-[(3-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid is its versatility in synthetic applications. The combination of the pyrrolidine core, bromophenyl, and fluoren-9-ylmethoxycarbonyl groups allows for diverse chemical modifications, enabling chemists to tailor the compound for specific biological targets. This adaptability has been leveraged in the development of novel analogs with enhanced pharmacological properties.

Recent studies have highlighted the potential of this compound as a scaffold for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. The fluoren-9-ylmethoxycarbonyl group, in particular, has been shown to improve solubility and metabolic stability, making it an attractive feature for drug candidates. Researchers have utilized this compound to develop inhibitors targeting both tyrosine kinases and serine/threonine kinases, demonstrating its broad applicability.

The structural features of 3-[(3-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid also make it an excellent candidate for X-ray crystallography studies. High-resolution structures of protein-ligand complexes have provided valuable insights into binding modes and interactions at the molecular level. These structural insights have been instrumental in optimizing lead compounds for better efficacy and reduced side effects.

In conclusion, 3-[(3-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1987262-32-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural attributes and functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play an increasingly important role in the fight against human disease.